molecular formula C14H23BO3 B8683445 (4-(3-Hydroxypentan-3-yl)-2-propylphenyl)boronic acid

(4-(3-Hydroxypentan-3-yl)-2-propylphenyl)boronic acid

Cat. No.: B8683445
M. Wt: 250.14 g/mol
InChI Key: VFVSMIHLZHGNHB-UHFFFAOYSA-N
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Description

(4-(3-Hydroxypentan-3-yl)-2-propylphenyl)boronic acid is a useful research compound. Its molecular formula is C14H23BO3 and its molecular weight is 250.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H23BO3

Molecular Weight

250.14 g/mol

IUPAC Name

[4-(3-hydroxypentan-3-yl)-2-propylphenyl]boronic acid

InChI

InChI=1S/C14H23BO3/c1-4-7-11-10-12(14(16,5-2)6-3)8-9-13(11)15(17)18/h8-10,16-18H,4-7H2,1-3H3

InChI Key

VFVSMIHLZHGNHB-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=C(C=C1)C(CC)(CC)O)CCC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a three-necked flask, introduce under nitrogen 5 g of 3-(4-bromo-3-propylphenyl)pentan-3-ol (17.5 mmol) and 50 cm3 of tetrahydrofuran. Cool the mixture to −70° C. and add dropwise 17.5 cm3 (43.7 mmol) of a 2.5M solution of n-butyllithium in hexane, over 30 minutes. Leave the reaction mixture for approximately 2 h with stirring at −70° C. and then add dropwise 10 cm3 of triisopropylborate (43.7 mmol), over 20 minutes. Leave the reaction mixture with stirring for 4 h, allowing the temperature to increase to −40° C. Hydrolyse the mixture with saturated NH4Cl solution and extract twice with ethyl acetate. Wash the combined organic phases with saturated sodium chloride solution and evaporate the solvents under vacuum. This gives 5.4 g of a colorless oil, which is chromatographed on silica gel (heptane/ethyl acetate=3/1). This gives 1.92 g of 4-(1-ethyl-1-hydroxypropyl)-2-propylphenylboronic acid in the form of a highly viscous oil. (Yield=44%)
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